4-(5-Chloro-2-methoxyphenyl)nicotinic acid, 95%

• IUPAC Name: 4-(5-chloro-2-methoxyphenyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C13H10ClNO3/c1-18-12-3-2-8(14)6-10(12)9-4-5-15-7-11(9)13(16)17/h2-7H,1H3,(H,16,17)
• InChI Key: DLEBTULJOHKLAI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C2=C(C=NC=C2)C(=O)O
• Molecular Formula: C13H10ClNO3
• DSSTOX Substance ID: DTXSID90692670
• Molecular Weight: 263.67 g/mol
• CAS RN: 1261938-93-5

Description

4-(5-Chloro-2-methoxyphenyl)nicotinic acid (5-Cl-2-MO-PNA) is a compound of interest in the field of biochemical and physiological research. It is a small molecule that has been found to have several potential applications in laboratory experiments. 5-Cl-2-MO-PNA is a synthetic derivative of nicotinic acid, a naturally occurring substance found in plants and animals, and it is used in various scientific research applications.

Scientific Research Applications

5-Cl-2-MO-PNA has been found to have several potential applications in scientific research. It has been used in studies of the structure and function of nicotinic acid receptors, as well as studies of the role of nicotinic acid in various physiological processes. It has also been used in studies of the metabolism of fatty acids, and in studies of the effects of nicotinic acid on the cardiovascular system. Additionally, it has been used in studies of the effects of nicotinic acid on the nervous system, as well as studies of its potential use as an anti-inflammatory agent.

Mechanism of Action

5-Cl-2-MO-PNA acts as an agonist of the nicotinic acid receptor, a G-protein coupled receptor found in the body. When the nicotinic acid receptor is activated, it triggers a cascade of biochemical events that lead to the release of various hormones and neurotransmitters. The activation of the receptor also causes the release of calcium ions into the cell, which leads to various physiological responses.
Biochemical and Physiological Effects
The activation of the nicotinic acid receptor by 5-Cl-2-MO-PNA leads to a number of biochemical and physiological effects. It has been found to have a role in the regulation of energy metabolism, as well as in the regulation of lipid and glucose metabolism. It has also been found to have an effect on the cardiovascular system, as well as the nervous system. Additionally, it has been found to have an anti-inflammatory effect, as well as an effect on the immune system.

Advantages and Limitations for Lab Experiments

The use of 5-Cl-2-MO-PNA in laboratory experiments has several advantages. It is a relatively simple molecule to synthesize, and it is relatively stable in solution. Additionally, it has a low toxicity profile, making it a safe compound to use in laboratory experiments. However, it is important to note that its effects can vary depending on the concentration used, and that it is not suitable for use in vivo studies due to its potential toxicity.

Future Directions

There are several potential future directions for research involving 5-Cl-2-MO-PNA. It could be used to further investigate the effects of nicotinic acid on the cardiovascular system, as well as its potential role in the regulation of energy metabolism. Additionally, it could be used to investigate the effects of nicotinic acid on the nervous system, as well as its potential use as an anti-inflammatory agent. Furthermore, it could be used to investigate the potential use of nicotinic acid as a therapeutic agent in various diseases and conditions. Finally, it could be used to investigate the effects of nicotinic acid on the immune system, as well as its potential role in the regulation of lipid and glucose metabolism.

Synthesis Methods

5-Cl-2-MO-PNA is synthesized through a process known as a Claisen condensation reaction. This reaction involves the reaction of two molecules, a phenol and an ester, in the presence of an acid catalyst. The resulting product is a substituted nicotinic acid, in this case 5-Cl-2-MO-PNA. The reaction is usually carried out in a solvent such as ethanol or methanol, and can be conducted at room temperature or slightly higher.